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Compound of Interest

Compound Name: 2,6-Di-tert-butyl-4-nitrophenol

Cat. No.: B147179 Get Quote

Essential Safety and Handling Guide for 2,6-Di-
tert-butyl-4-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, immediate safety and logistical information for the

handling and disposal of 2,6-Di-tert-butyl-4-nitrophenol. Adherence to these procedures is

critical for ensuring personnel safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against exposure to 2,6-Di-tert-butyl-4-nitrophenol. The following table summarizes the

recommended PPE for handling this chemical.
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Body Part Recommended Protection Specifications/Standards

Eyes/Face
Safety goggles with side-

shields or a face shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.

Skin

Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).

Fire/flame resistant and

impervious lab coat or

coveralls.

Inspect gloves for any signs of

degradation or puncture before

use.

Respiratory

A full-face respirator is

recommended if exposure

limits are exceeded or if dust is

generated.

Use a NIOSH/MSHA-approved

respirator.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2,6-Di-tert-butyl-4-nitrophenol is essential to minimize

risks.

Preparation:

Ensure a calibrated and certified chemical fume hood is used for all handling procedures.

Verify that a safety shower and eyewash station are readily accessible and in good

working order.

Assemble all necessary PPE and inspect for integrity.

Have a chemical spill kit readily available.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust or vapors.

Avoid the formation of dust when handling the solid material.
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Ground all equipment to prevent static discharge, which could ignite dust.

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.

Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Disposal Plan
The disposal of 2,6-Di-tert-butyl-4-nitrophenol and its contaminated materials must be

managed as hazardous waste.

Waste Segregation:

Collect all waste containing 2,6-Di-tert-butyl-4-nitrophenol in a designated, leak-proof,

and clearly labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Containerization:

Use a container compatible with nitrophenol compounds (e.g., high-density polyethylene -

HDPE).

The container must be labeled with "Hazardous Waste," the full chemical name, and

appropriate hazard pictograms (e.g., toxic, environmental hazard).

Disposal Method:
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The primary and recommended method for the disposal of nitrophenol waste is

incineration by a licensed professional waste disposal service.

Consult your institution's EHS department for specific procedures and to arrange for waste

pickup.

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.

Quantitative Data Summary
The following table provides a summary of available quantitative data. Note that specific

occupational exposure limits for 2,6-Di-tert-butyl-4-nitrophenol have not been established.

The values for the structurally similar compound, 2,6-di-tert-butyl-p-cresol, are provided as a

conservative reference.

Parameter Value Source/Notes

NIOSH REL (Recommended

Exposure Limit)
10 mg/m³ (TWA)

For 2,6-di-tert-butyl-p-cresol.[1]

[2]

ACGIH TLV (Threshold Limit

Value)

2 mg/m³ (TWA, inhalable

fraction and vapor)
For 2,6-di-tert-butyl-p-cresol.[2]

Glove Breakthrough Time

(General Guidance)

Nitrile Rubber: Good to

Excellent Butyl Rubber:

Excellent

Specific breakthrough times for

2,6-Di-tert-butyl-4-nitrophenol

are not available. This is a

general guide for phenols and

nitro compounds. Always

inspect gloves for any sign of

degradation.

Workflow for Safe Handling and Disposal
The following diagram outlines the logical workflow for the safe handling and disposal of 2,6-Di-
tert-butyl-4-nitrophenol.
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Safe Handling and Disposal Workflow for 2,6-Di-tert-butyl-4-nitrophenol

Preparation

Handling

Storage

Disposal

Use Chemical Fume Hood

Check Safety Shower & Eyewash

Inspect & Don PPE

Ready Spill Kit

Work in Ventilated Area

Proceed to Handling

Avoid Dust Formation

No Eating, Drinking, Smoking

Wash Hands After Handling

Tightly Closed & Labeled Container

Proceed to Storage

Cool, Dry, Well-Ventilated Area

Segregate as Hazardous Waste

Prepare for Disposal

Use Compatible & Labeled Container

Incineration via Licensed Service

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,6-Di-tert-butyl-4-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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